Cas no 820977-66-0 (Glycine, L-tryptophyl-L-leucyl-L-valyl-L-lysylglycylglycyl-)

820977-66-0 structure
Product name:Glycine, L-tryptophyl-L-leucyl-L-valyl-L-lysylglycylglycyl-
Glycine, L-tryptophyl-L-leucyl-L-valyl-L-lysylglycylglycyl- Chemical and Physical Properties
Names and Identifiers
-
- Glycine, L-tryptophyl-L-leucyl-L-valyl-L-lysylglycylglycyl-
- 2-[[2-[[2-[[(2S)-6-amino-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-amino-3-(1H-indol-3-yl)propanoyl]amino]-4-methylpentanoyl]amino]-3-methylbutanoyl]amino]hexanoyl]amino]acetyl]amino]acetyl]amino]acetic acid
- 820977-66-0
- L-Tryptophyl-L-leucyl-L-valyl-L-lysylglycylglycylglycine
- DTXSID70839349
-
- Inchi: InChI=1S/C34H53N9O8/c1-19(2)13-26(42-31(48)23(36)14-21-15-37-24-10-6-5-9-22(21)24)33(50)43-30(20(3)4)34(51)41-25(11-7-8-12-35)32(49)40-17-28(45)38-16-27(44)39-18-29(46)47/h5-6,9-10,15,19-20,23,25-26,30,37H,7-8,11-14,16-18,35-36H2,1-4H3,(H,38,45)(H,39,44)(H,40,49)(H,41,51)(H,42,48)(H,43,50)(H,46,47)/t23-,25-,26-,30-/m0/s1
- InChI Key: XJNIDAZAASJGHU-UJOCQTKCSA-N
- SMILES: CC(C)CC(C(=O)NC(C(C)C)C(=O)NC(CCCCN)C(=O)NCC(=O)NCC(=O)NCC(=O)O)NC(=O)C(CC1=CNC2=CC=CC=C21)N
Computed Properties
- Exact Mass: 715.40170968g/mol
- Monoisotopic Mass: 715.40170968g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 10
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 51
- Rotatable Bond Count: 22
- Complexity: 1200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.3
- Topological Polar Surface Area: 280Ų
Glycine, L-tryptophyl-L-leucyl-L-valyl-L-lysylglycylglycyl- Related Literature
-
Shih-Hsuan Hung,Hiroshi Akiba,Osamu Yamamuro,Taisuke Ozaki RSC Adv., 2020,10, 16527-16536
-
Ling Wang,Haihuan Wang,Haichao Yu,Feng Luo,Jiehua Li,Hong Tan RSC Adv., 2016,6, 114532-114540
-
Wai-Kwok Wong,Hongze Liang,Wai-Yeung Wong,Zongwei Cai,King-Fai Li,Kok-Wai Cheah New J. Chem., 2002,26, 275-278
820977-66-0 (Glycine, L-tryptophyl-L-leucyl-L-valyl-L-lysylglycylglycyl-) Related Products
- 5576-42-1(adrenocorticotropic hormone*fragment 1-16)
- 16305-75-2(L-Alanyl-L-tryptophan)
- 562792-85-2(6-(4-Ethylphenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde)
- 864940-45-4(ethyl 2-(3-fluorobenzamido)thiophene-3-carboxylate)
- 923076-96-4(6-(4-ethoxyphenyl)-2-(4-methylphenyl)methyl-2,3-dihydropyridazin-3-one)
- 2640934-35-4(9-cyclopropyl-N-(3,4-difluorophenyl)-9H-purin-6-amine)
- 2228149-52-6(2-(2-chloro-6-methylpyridin-4-yl)cyclopropane-1-carboxylic acid)
- 2137458-62-7(Tert-butyl 2-amino-3-hydroxy-3-(pyridin-4-yl)propanoate)
- 249916-07-2(Borreriagenin)
- 26406-97-3(4-Amino-3-chloro-hydratropic Acid Ethyl Ester)
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk

Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk

atkchemica
Gold Member
CN Supplier
Reagent

BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
CN Supplier
Reagent
